Cas no 1805585-73-2 (Methyl 3-chloro-4-cyano-5-(hydroxymethyl)benzoate)

Methyl 3-chloro-4-cyano-5-(hydroxymethyl)benzoate is a versatile benzoate derivative featuring a chloro, cyano, and hydroxymethyl functional group arrangement. This compound is particularly valuable in synthetic organic chemistry as a building block for pharmaceuticals and agrochemicals due to its reactive sites, which allow for further functionalization. The presence of both electron-withdrawing (chloro, cyano) and electron-donating (hydroxymethyl) groups enhances its utility in nucleophilic substitution and condensation reactions. Its ester group provides stability while remaining amenable to hydrolysis or transesterification. The compound’s well-defined structure and purity make it suitable for precision applications in medicinal chemistry and material science.

Methyl 3-chloro-4-cyano-5-(hydroxymethyl)benzoate structure

1805585-73-2 structure

Product Name:Methyl 3-chloro-4-cyano-5-(hydroxymethyl)benzoate

CAS No:1805585-73-2

MF:C₁₀H₈ClNO₃

MW:225.628421783447

CID:4795361

Update Time:2025-06-07

Methyl 3-chloro-4-cyano-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-chloro-4-cyano-5-(hydroxymethyl)benzoate
- Inchi： 1S/C10H8ClNO3/c1-15-10(14)6-2-7(5-13)8(4-12)9(11)3-6/h2-3,13H,5H2,1H3
- InChI Key： MAAGZVMDLXJXOD-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)OC)C=C(CO)C=1C#N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 286
XLogP3: 1.2
Topological Polar Surface Area: 70.3

Methyl 3-chloro-4-cyano-5-(hydroxymethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015010020-250mg	Methyl 3-chloro-4-cyano-5-(hydroxymethyl)benzoate	1805585-73-2	97%	250mg	470.40 USD	2021-05-31
Alichem	A015010020-500mg	Methyl 3-chloro-4-cyano-5-(hydroxymethyl)benzoate	1805585-73-2	97%	500mg	823.15 USD	2021-05-31
Alichem	A015010020-1g	Methyl 3-chloro-4-cyano-5-(hydroxymethyl)benzoate	1805585-73-2	97%	1g	1,504.90 USD	2021-05-31